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Compound of Interest

Compound Name: JBSNF-000088

Cat. No.: B1672817

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental protocols for in
vivo studies involving JIBSNF-000088, a potent and orally active inhibitor of Nicotinamide N-
methyltransferase (NNMT). This document details the compound’'s mechanism of action,
summarizes key quantitative data, and provides a detailed methodology for a diet-induced
obesity (DIO) mouse model.

Mechanism of Action

JBSNF-000088 is an analog of nicotinamide that functions by inhibiting the enzymatic activity
of NNMT.[1][2] NNMT is a cytosolic enzyme that catalyzes the methylation of nicotinamide to 1-
methylnicotinamide (MNA), utilizing S-adenosyl-L-methionine (SAM) as a methyl donor.[3][4]
By inhibiting NNMT, JBSNF-000088 reduces the levels of MNA and modulates cellular
metabolism.[4][5] This inhibition leads to increased insulin sensitization, improved glucose
modulation, and a reduction in body weight in animal models of metabolic diseases.[1][5] The
effects of JIBSNF-000088 are specific to NNMT, as they are not observed in NNMT knockout
mice.[3][4]

Signaling Pathway

The inhibition of NNMT by JBSNF-000088 initiates a cascade of metabolic changes. By
preventing the consumption of SAM and the production of MNA, JBSNF-000088 is thought to
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influence downstream pathways that are sensitive to the cellular SAM/SAH and NAD+/NADH
ratios. This includes pathways involved in energy metabolism and epigenetic regulation.

JBSNF-000088 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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